N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide

• IUPAC Name: N-[(2-hydroxy-3-methylphenyl)carbamothioyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H12N2O2S2/c1-8-4-2-5-9(11(8)16)14-13(18)15-12(17)10-6-3-7-19-10/h2-7,16H,1H3,(H2,14,15,17,18)
• InChI Key: FQWSXKGGYPYGOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=S)NC(=O)C2=CC=CS2)O
• Molecular Formula: C13H12N2O2S2
• Molecular Weight: 292.4 g/mol

Description

N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide, also known as PHT-427, is a small molecule inhibitor that has been extensively studied for its potential in cancer therapy.

Mechanism of Action

N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide inhibits Akt activity by binding to the PH domain of Akt and preventing its interaction with phosphatidylinositol-3,4,5-trisphosphate (PIP3), a lipid molecule that is required for Akt activation. This prevents downstream signaling pathways that promote cell survival and proliferation, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been shown to induce apoptosis in a variety of cancer cell lines, including breast, lung, prostate, and colon cancer. It has also been shown to inhibit tumor growth in animal models of breast and prostate cancer. N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been found to have minimal toxicity in normal cells and tissues, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide is its specificity for Akt inhibition, which reduces the potential for off-target effects. This makes it a useful tool for studying the role of Akt in cancer cell signaling pathways. However, N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide has limited solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.

Future Directions

For N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide research include optimizing its pharmacokinetic properties for use in human clinical trials, developing combination therapies with other cancer drugs, and investigating its potential for use in other diseases that involve Akt dysregulation. Additionally, further research is needed to fully understand the mechanism of action of N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide and its effects on downstream signaling pathways.

Synthesis Methods

The synthesis of N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide involves the reaction of 2-hydroxy-3-methylbenzenamine with carbon disulfide to form 2-mercaptobenzothiazole. The resulting compound is then reacted with 2-chlorothiophene-3-carboxylic acid in the presence of a coupling agent to yield N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide. The synthesis of N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been optimized for high yield and purity, and has been replicated by several research groups.

Scientific Research Applications

N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been extensively studied for its potential in cancer therapy. It has been shown to inhibit the activity of Akt, a protein kinase that plays a key role in cell survival and proliferation. Akt is often overexpressed or hyperactivated in cancer cells, making it a promising target for cancer therapy. N-{[(2-hydroxy-3-methylphenyl)amino]carbonothioyl}-2-thiophenecarboxamide has been shown to induce apoptosis (cell death) in cancer cells and inhibit tumor growth in animal models.